BE“GH@ Safety Operating Guide

Check Availability & Pricing

(2S)-N-Ethyl-2-hydroxypropanamide: Handling &
Disposal Protocol

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

(2S)-N-Ethyl-2-
Compound Name:
hydroxypropanamide
CAS No.: 194022-24-7
Cat. No.: B574451

Document Control: V.2026.1 | Classification: Laboratory Safety & Environmental Compliance
Target Audience: Process Chemists, EHS Officers, and Lab Managers[1]

Executive Summary & Immediate Action

(2S)-N-Ethyl-2-hydroxypropanamide (also known as N-Ethyl-L-lactamide) is a chiral amide
solvent and intermediate derived from L-lactic acid.[1][2] While often categorized as a "green
solvent” due to its biodegradability, it must be managed as Non-Halogenated Organic Waste in
a laboratory setting.

Core Directive: Do NOT dispose of this compound via sanitary sewer systems despite its
biodegradable profile. The nitrogen content requires thermal oxidation (incineration) to prevent
environmental eutrophication and ensure complete destruction of the amide bond.
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Parameter Specification

194022-24-7 (Specific (2S)-isomer) / 6280-14-4
CAS Number

(Racemic)
Physical State Viscous liquid or low-melting solid (MP ~44°C)
Primary Hazard Irritant (Skin/Eye/Respiratory)
Waste Stream Non-Halogenated Organic Solvent
RCRA Status Non-Listed; Non-Characteristic (if FP > 60°C)

Chemical Profile & Hazard Assessment

Understanding the molecular behavior of this compound is critical for safe disposal. Unlike toxic
dipolar aprotic solvents (e.g., NMP, DMF), (2S)-N-Ethyl-2-hydroxypropanamide does not
possess known reproductive toxicity warnings (H360), but it still poses contact risks.[1]

Molecular Properties[1][4][5][6]

» Structure: An amide linkage connects an ethyl group to a lactate backbone.

¢ Solubility: High water solubility due to the hydroxyl (-OH) and amide (-CONH-) groups.[1]
This increases the risk of rapid mobilization in groundwater if spilled.

e Flash Point: >100°C (Estimated). It is generally considered Non-Flammable under standard

transport regulations but is combustible.

GHS Classification (Self-Classification)[1]

e H315: Causes skin irritation.[3][4]
e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE) Matrix

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b574451?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3138878.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3138878.htm
https://pim-resources.coleparmer.com/sds/73880.pdf
https://www.biosynth.com/Files/MSDS/FH/13/MSDS_FH133348_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FH/13/MSDS_FH133348_5000_EN.pdf
https://pim-resources.coleparmer.com/sds/73880.pdf
https://www.biosynth.com/Files/MSDS/FH/13/MSDS_FH133348_5000_EN.pdf
https://www.fishersci.fr/store/msds?partNumber=10042353&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Trust in safety comes from redundancy. The following PPE is mandatory when handling neat

material or high-concentration waste.

Protection Zone

Equipment Standard

Rationale

Ocular

Chemical Splash Goggles
(ANSI z87.[1]1)

Prevent corneal damage from
splashes; the amide
functionality can be irritating to

mucous membranes.

Dermal (Hands)

Nitrile Gloves (Min 0.11 mm

thickness)

Excellent resistance to amides.
Latex is permeable to many
organic solvents and should be

avoided.

Respiratory

Fume Hood (Face velocity >
100 fpm)

Inhalation of mist causes
respiratory tract irritation. If

heating, use local exhaust.

Body

Lab Coat (Cotton/Poly blend)

Standard barrier protection.

Disposal Procedures (Step-by-Step)

This protocol ensures compliance with EPA (40 CFR) and EU waste codes.[1]

Waste Stream Segregation

The Golden Rule: Never mix this compound with Oxidizers (e.g., Nitric Acid, Peroxides).[1]

Amides can react with strong oxidizers to form unstable intermediates.

Scenario A: Pure/Neat Chemical Disposal

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.

o Labeling: Affix a hazardous waste label.

o Constituents: "(2S)-N-Ethyl-2-hydroxypropanamide"[1][2]

o Hazard Check: "Irritant"[1]
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e Segregation: Place in the Non-Halogenated Organic waste stream.

o Why? It contains Carbon, Hydrogen, Oxygen, and Nitrogen.[1] It burns cleanly in an
incinerator without generating acidic gases (like HCI), unlike chloroform or DCM.

Scenario B: Mixed Solvent Waste

o Mixture with Water: If >5% organic content, collect as organic waste. Do not pour down the
drain.

e Mixture with Halogens (DCM, Chloroform): Must be disposed of as Halogenated Waste. The
halogenated component dictates the disposal path (higher cost, different incineration
parameters).

Spills and Emergency Cleanup

 |solate: Evacuate the immediate area if the spill is large (>1 Liter).
¢ Ventilate: Open fume hoods or windows.
o Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

o Note: Do not use sawdust; while unlikely to react violently, inert materials are preferred for
chemical spills.

e Collect: Scoop into a sealed waste container and label as "Debris contaminated with N-Ethyl-
lactamide.”

o Decontaminate: Wash the surface with soap and water. The compound is water-soluble and
cleans up easily.[6]

Visual Disposal Logic (Decision Tree)

The following diagram illustrates the decision-making process for disposing of (2S)-N-Ethyl-2-
hydroxypropanamide to ensure regulatory compliance.
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Waste Generation:

(2S)-N-Ethyl-2-hydroxypropanamide

Is it mixed with other chemicals?

Yes (Mixture)

Does the mixture contain
Halogens (CI, Br, F, )?

Yes No (Pure/Neat)

Stream: Halogenated Solvent Waste Is it mixed with
(Specialized Incineration) Strong Oxidizers?

CRITICAL HAZARD: Stream: Non-Halogenated Organic
Do NOT Mix. Treat Separately. (High BTU Fuel Blending)

1
1
:Reminder

PROHIBITED:

Do NOT Pour Down Drain

Click to download full resolution via product page

Caption: Operational logic for segregating (2S)-N-Ethyl-2-hydroxypropanamide waste
streams based on chemical mixtures.

Scientific Rationale: Why Incineration?

Although (2S)-N-Ethyl-2-hydroxypropanamide is derived from renewable feedstocks (lactic
acid) and is theoretically biodegradable, High-Temperature Incineration is the required disposal
method for laboratory waste for two reasons:
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e Nitrogen Content: The amide bond contains nitrogen. In uncontrolled biological breakdown
(e.g., wastewater treatment), this can contribute to ammonia release or eutrophication.[1]
Controlled incineration ensures the nitrogen is converted to benign N2 gas (with appropriate
NOx scrubbing).

o Regulatory Certainty: In the US (RCRA) and EU, chemical reagents are rarely permitted for
sewer disposal. Designating it as "Non-Halogenated Organic Waste" guarantees it enters a
fuel-blending program where its calorific value is recovered, aligning with Green Chemistry
Principle #12 (Minimize potential for accidents) and efficient energy recovery.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b574451#2s-n-ethyl-2-hydroxypropanamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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